3-(4-Methoxyphenyl)-2-prop-2-ynylsulfanylspiro[6H-benzo[h]quinazoline-5,1'-cyclopentane]-4-one
3-(4-Methoxyphenyl)-2-prop-2-ynylsulfanylspiro[6H-benzo[h]quinazoline-5,1'-cyclopentane]-4-one
Brand Name:
Vulcanchem
CAS No.:
331961-87-6
VCID:
VC0458740
InChI:
InChI=1S/C26H24N2O2S/c1-3-16-31-25-27-23-21-9-5-4-8-18(21)17-26(14-6-7-15-26)22(23)24(29)28(25)19-10-12-20(30-2)13-11-19/h1,4-5,8-13H,6-7,14-17H2,2H3
SMILES:
COC1=CC=C(C=C1)N2C(=O)C3=C(C4=CC=CC=C4CC35CCCC5)N=C2SCC#C
Molecular Formula:
C26H24N2O2S
Molecular Weight:
428.5g/mol
3-(4-Methoxyphenyl)-2-prop-2-ynylsulfanylspiro[6H-benzo[h]quinazoline-5,1'-cyclopentane]-4-one
CAS No.: 331961-87-6
Main Products
VCID: VC0458740
Molecular Formula: C26H24N2O2S
Molecular Weight: 428.5g/mol
CAS No. | 331961-87-6 |
---|---|
Product Name | 3-(4-Methoxyphenyl)-2-prop-2-ynylsulfanylspiro[6H-benzo[h]quinazoline-5,1'-cyclopentane]-4-one |
Molecular Formula | C26H24N2O2S |
Molecular Weight | 428.5g/mol |
IUPAC Name | 3-(4-methoxyphenyl)-2-prop-2-ynylsulfanylspiro[6H-benzo[h]quinazoline-5,1'-cyclopentane]-4-one |
Standard InChI | InChI=1S/C26H24N2O2S/c1-3-16-31-25-27-23-21-9-5-4-8-18(21)17-26(14-6-7-15-26)22(23)24(29)28(25)19-10-12-20(30-2)13-11-19/h1,4-5,8-13H,6-7,14-17H2,2H3 |
Standard InChIKey | ISSYGQRVUKSIKP-UHFFFAOYSA-N |
SMILES | COC1=CC=C(C=C1)N2C(=O)C3=C(C4=CC=CC=C4CC35CCCC5)N=C2SCC#C |
Canonical SMILES | COC1=CC=C(C=C1)N2C(=O)C3=C(C4=CC=CC=C4CC35CCCC5)N=C2SCC#C |
PubChem Compound | 1772253 |
Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume